Cas no 855645-66-8 (4-Bromo-5,6,7,8-tetrahydro-isoquinolin-1-ylamine)

• Product Name: 4-Bromo-5,6,7,8-tetrahydro-isoquinolin-1-ylamine
• CAS No: 855645-66-8
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD28398111
• CID: 4777989
• PubChem ID: 102594452
• Update Time: 2026-02-27

4-Bromo-5,6,7,8-tetrahydro-isoquinolin-1-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5,6,7,8-tetrahydro-isoquinolin-1-ylamine
• 2707AJ
• SB39062
• 4-BROMO-5,6,7,8-TETRAHYDROISOQUINOLIN-1-AMINE
• 1-Isoquinolinamine, 4-bromo-5,6,7,8-tetrahydro-

• MDL： MFCD28398111
• Inchi： 1S/C9H11BrN2/c10-8-5-12-9(11)7-4-2-1-3-6(7)8/h5H,1-4H2,(H2,11,12)
• InChI Key： QZTPSDMYQGRZGI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=C1CCCC2)N

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9